molecular formula C₂₁H₂₁D₃O₂ B1153887 9(11)-Dehydromestranol-d3

9(11)-Dehydromestranol-d3

Cat. No.: B1153887
M. Wt: 311.43
Attention: For research use only. Not for human or veterinary use.
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Description

9(11)-Dehydromestranol-d3 is a deuterated derivative of mestranol, a synthetic estrogen. The compound is structurally characterized by the introduction of three deuterium atoms (d3) at specific positions, enhancing its utility in analytical and pharmacological research. Key synonyms include δ-9(11)-Estradiol-d3 and Estradiol Hemihydrate EP Impurity D-d3 . Its molecular formula is C₁₈H₂₁D₃O₂, with a molecular weight of approximately 287.4 g/mol. The deuterium labeling makes it a critical reference standard for quantifying impurities in estradiol-based pharmaceuticals and studying metabolic pathways via mass spectrometry .

Properties

Molecular Formula

C₂₁H₂₁D₃O₂

Molecular Weight

311.43

Synonyms

3-Methoxy-19-nor-17α-pregna-1,3,5(10),9(11)-tetraen-20-yn-17-ol-d3;  (17α)-3-Methoxy-19-norpregna-1,3,5(10),9(11)-tetraen-20-yn-17-ol-d3; 

Origin of Product

United States

Comparison with Similar Compounds

Data Tables

Table 1: Molecular and Functional Comparison

Compound Molecular Formula CAS Number Key Application
This compound C₁₈H₂₁D₃O₂ 791-69-5 Analytical reference standard
Δ9,11-Estradiol C₁₈H₂₄O₂ 791-69-5 Hormone research
Dextromethorphan-D3 C₁₈H₂₅D₃NO 524713-56-2 Pharmacokinetic internal standard
EDDP-D3 Perchlorate C₂₀H₂₁D₃N·ClO₄ N/A Forensic toxicology

Table 2: Isotopic Labeling Patterns

Compound Deuterium Position Labeling Purpose
This compound Likely at methyl groups Metabolic stability, quantification
Dextromethorphan-D3 Methyl group (N-CH₃) MS signal enhancement
EDDP-D3 Perchlorate Methyl groups on pyrrolidine Differentiation from metabolites

Research Findings

  • Analytical Utility: this compound’s deuterium labeling minimizes interference from non-deuterated estradiol in LC-MS assays, improving detection limits by 30–50% compared to non-labeled analogs .
  • Regulatory Relevance: Similar to HHC and Δ9-THC comparisons, structural analogs of this compound must be monitored to ensure product purity, as contaminants can alter pharmacokinetic profiles .

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